Cas no 32605-02-0 (Bis(5-Aminopyridin-2-yl)sulfane)

• Product Name: Bis(5-Aminopyridin-2-yl)sulfane
• CAS No: 32605-02-0
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• CID: 1450658
• PubChem ID: 21910210
• Update Time: 2025-05-20

Bis(5-Aminopyridin-2-yl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(5-aminopyridyl) sulfide
• Bis(5-Aminopyridin-2-yl)sulfane
• 6,6'-Thiobis(pyridin-3-amine)
• SB79456
• 6-(5-aminopyridin-2-yl)sulfanylpyridin-3-amine
• 32605-02-0
• CS-0360929
• SCHEMBL5387999
• 6-[(5-AMINOPYRIDIN-2-YL)SULFANYL]PYRIDIN-3-AMINE

• Inchi： 1S/C10H10N4S/c11-7-1-3-9(13-5-7)15-10-4-2-8(12)6-14-10/h1-6H,11-12H2
• InChI Key： WGESOZFMSBVCGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)N)C1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 218.063
• Monoisotopic Mass: 218.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Bis(5-Aminopyridin-2-yl)sulfane

Bis(5-Aminopyridin-2-yl)sulfane (CAS 32605-02-0): A Versatile Heterocyclic Compound for Advanced Applications

Bis(5-Aminopyridin-2-yl)sulfane (CAS 32605-02-0), also known as 2,2'-Dithiobis(5-aminopyridine), is a sulfur-bridged heterocyclic compound gaining significant attention in pharmaceutical research and material science. This unique diaminopyridine derivative features two 5-aminopyridine rings connected by a disulfide linkage, creating a molecular structure with remarkable chemical versatility and biological relevance.

The compound's dual amino functionality and disulfide bridge make it particularly valuable in medicinal chemistry, where researchers are exploring its potential as a pharmacophore in drug design. Recent studies suggest possible applications in developing enzyme inhibitors and receptor modulators, especially for targets involving thiol-disulfide exchange mechanisms. The redox-active disulfide bond in Bis(5-Aminopyridin-2-yl)sulfane has sparked interest in developing responsive drug delivery systems, a hot topic in current pharmaceutical nanotechnology.

In material science, this compound serves as a valuable building block for constructing functional polymers and coordination complexes. Its ability to form metal-organic frameworks (MOFs) with transition metals is being investigated for applications in catalysis and molecular recognition. The compound's photophysical properties also make it interesting for developing organic electronic materials, particularly in the field of OLED technology where researchers are constantly seeking new heterocyclic components.

The synthesis of Bis(5-Aminopyridin-2-yl)sulfane typically involves the oxidative coupling of 2-amino-5-mercaptopyridine, with careful control of reaction conditions to ensure high purity. Analytical characterization includes HPLC analysis, mass spectrometry, and NMR spectroscopy to confirm the structure and purity of the final product. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the compound's stability due to the sensitivity of the disulfide bond to reducing environments.

Recent advancements in computational chemistry have enabled more precise predictions of this compound's behavior in biological systems and material applications. Molecular docking studies suggest potential interactions with various biological targets, while DFT calculations provide insights into its electronic structure and reactivity patterns. These computational approaches, combined with experimental data, are accelerating the exploration of Bis(5-Aminopyridin-2-yl)sulfane in multiple research domains.

The compound's safety profile has been evaluated through standard in vitro toxicity assays, showing favorable results for research applications. However, as with all chemical substances, proper laboratory safety protocols should be followed when handling this material. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for producing this and similar heterocyclic disulfides.

Market analysis indicates increasing demand for Bis(5-Aminopyridin-2-yl)sulfane among pharmaceutical and material science research laboratories. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically ranging from 95% to 99%. The pricing reflects its status as a research-grade specialty chemical, with costs varying based on purity and order volume.

Future research directions for this compound include exploring its potential in bioconjugation chemistry, development of smart materials with stimuli-responsive properties, and further investigation of its biological activities. The unique combination of amino groups and disulfide functionality in Bis(5-Aminopyridin-2-yl)sulfane continues to inspire innovative applications across multiple scientific disciplines.